Cas no 1806008-61-6 (Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806008-61-6
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856592
• Update Time: 2025-10-16

Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H13F2N3O2/c1-2-17-10(16)7-5(4-13)3-6(14)8(15-7)9(11)12/h3,9H,2,4,13-14H2,1H3
• InChI Key： QCGFUUPNPXJITF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CN)C(C(=O)OCC)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.2
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate

Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806008-61-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806008-61-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of an ethyl ester group, an amino group, an aminomethyl group, and a difluoromethyl substituent. These functional groups contribute to its chemical stability and biological activity, making it a valuable candidate for various research and development purposes.

The structure of Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate is particularly noteworthy. The pyridine ring, a six-membered heterocyclic aromatic compound, serves as the core framework. The ethyl ester group at the 6-position enhances the compound's solubility and stability, while the amino and aminomethyl groups at the 3- and 5-positions, respectively, provide sites for further functionalization and conjugation with other molecules. The difluoromethyl substituent at the 2-position introduces unique electronic and steric effects that can influence the compound's interactions with biological targets.

In terms of synthesis, Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of a suitable pyridine precursor with appropriate reagents to introduce the desired functional groups. For instance, the difluoromethyl group can be introduced via a nucleophilic substitution reaction using a difluoromethylating agent such as diethylaminosulfur trifluoride (DAST). The amino and aminomethyl groups can be introduced through subsequent amine coupling reactions using protected amines and reductive amination techniques. The final step typically involves esterification to form the ethyl ester group.

Recent research has highlighted the potential of Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate in various therapeutic areas. One notable application is in the development of antiviral agents. The difluoromethyl substituent has been shown to enhance antiviral activity by modulating key viral enzymes such as proteases and polymerases. Studies have demonstrated that compounds with similar structures exhibit potent inhibitory effects against viruses like HIV and hepatitis C virus (HCV). This makes Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate an attractive lead compound for further optimization in antiviral drug discovery.

Beyond antiviral applications, this compound has also shown promise in neurological disorders. The presence of multiple functional groups allows for targeted interactions with neurotransmitter receptors and enzymes involved in neurodegenerative processes. Research has indicated that compounds with similar structural motifs can modulate neurotransmitter release and receptor activity, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate has been explored for its pharmacokinetic properties. The ethyl ester group can be hydrolyzed in vivo to release the corresponding carboxylic acid, which may improve drug absorption and distribution. This property is particularly important for optimizing drug delivery and enhancing therapeutic efficacy.

The safety profile of Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate is another critical aspect that has been investigated. Preclinical studies have generally shown favorable safety outcomes, with no significant toxicity observed at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, Ethyl 3-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806008-61-6) represents a promising compound in medicinal chemistry due to its unique structure and diverse biological activities. Its potential applications in antiviral therapy and neurological disorders make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments.